Cas no 61831-14-9 (Quinoline, 3-bromo-2-phenyl-, 1-oxide)

• Product Name: Quinoline, 3-bromo-2-phenyl-, 1-oxide
• CAS No: 61831-14-9
• MF: C₁₅H₁₀BrNO
• MW: 300.15000295639
• CID: 1630385
• Update Time: 2024-09-12

Quinoline, 3-bromo-2-phenyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3-bromo-2-phenyl-, 1-oxide

• Inchi： 1S/C15H10BrNO/c16-13-10-12-8-4-5-9-14(12)17(18)15(13)11-6-2-1-3-7-11/h1-10H
• InChI Key： XKBHMKCJALBSLT-UHFFFAOYSA-N
• SMILES： [N+]1([O-])=C2C(C=CC=C2)=CC(Br)=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 298.9946

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Melting Point: 124-125 °C(Solv: methanol (67-56-1))
• Boiling Point: 441.0±37.0 °C(Predicted)
• PSA: 26.94
• pka: -0.44±0.30(Predicted)